Cas no 2248260-13-9 (Tert-butyl 3-propylpyrrolidine-2-carboxylate)

• Product Name: Tert-butyl 3-propylpyrrolidine-2-carboxylate
• CAS No: 2248260-13-9
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6139259
• PubChem ID: 137938003
• Update Time: 2025-10-18

Tert-butyl 3-propylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511255
• Tert-butyl 3-propylpyrrolidine-2-carboxylate
• 2248260-13-9

• Inchi： 1S/C12H23NO2/c1-5-6-9-7-8-13-10(9)11(14)15-12(2,3)4/h9-10,13H,5-8H2,1-4H3
• InChI Key： UWAORDPSWQZARU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(CCC)CCN1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-propylpyrrolidine-2-carboxylate

Tert-butyl 3-propylpyrrolidine-2-carboxylate (CAS No. 2248260-13-9): A Comprehensive Overview

Tert-butyl 3-propylpyrrolidine-2-carboxylate, identified by its CAS number 2248260-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of Tert-butyl 3-propylpyrrolidine-2-carboxylate make it a valuable scaffold for the development of novel drugs targeting various diseases.

The molecular structure of Tert-butyl 3-propylpyrrolidine-2-carboxylate consists of a pyrrolidine ring substituted with a tert-butyl group at the 1-position and a propyl group at the 3-position, with a carboxylate functional group at the 2-position. This configuration imparts specific steric and electronic properties that can influence its interactions with biological targets. The presence of the tert-butyl group enhances lipophilicity, while the propyl group contributes to solubility and metabolic stability, making this compound an attractive candidate for drug design.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as pharmacophores in drug discovery. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The carboxylate moiety in Tert-butyl 3-propylpyrrolidine-2-carboxylate allows for facile conjugation with other bioactive molecules, enabling the development of prodrugs or targeted therapeutic agents.

One of the most compelling aspects of Tert-butyl 3-propylpyrrolidine-2-carboxylate is its role as a building block in the synthesis of more complex pharmacological entities. Researchers have leveraged its structural framework to create novel analogs with enhanced potency and selectivity. For instance, modifications at the propyl group have been explored to optimize pharmacokinetic profiles, while alterations at the tert-butyl position have been investigated to improve binding affinity to specific receptors.

The compound has also been studied in the context of drug delivery systems. Its ability to form stable complexes with other molecules makes it a promising candidate for nanocarrier-based formulations. These formulations can enhance drug bioavailability and target specificity, potentially leading to more effective treatments for various diseases. Additionally, the carboxylate group provides a site for chemical modification, allowing for the attachment of targeting ligands or imaging agents.

Recent advancements in computational chemistry have further highlighted the potential of Tert-butyl 3-propylpyrrolidine-2-carboxylate as a lead compound. Molecular docking studies have identified its binding interactions with several therapeutic targets, providing insights into its mechanism of action. These studies have been complemented by experimental validations, confirming the predicted binding affinities and functional outcomes.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in pyrrolidine-based drug discovery programs. Companies are actively exploring synthetic routes to optimize the production of Tert-butyl 3-propylpyrrolidine-2-carboxylate and its derivatives. This interest underscores the compound's significance as a key intermediate in modern drug development.

Beyond its pharmaceutical applications, Tert-butyl 3-propylpyrrolidine-2-carboxylate has shown promise in other areas of chemical research. Its unique reactivity has been exploited in catalytic processes, where it serves as a ligand or intermediate in organic transformations. These applications highlight its versatility beyond traditional medicinal chemistry contexts.

The synthesis of Tert-butyl 3-propylpyrrolidine-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and development purposes. Techniques such as flow chemistry and enzymatic catalysis have been particularly useful in streamlining these synthetic pathways.

In conclusion, Tert-butyl 3-propylpyrrolidine-2-carboxylate (CAS No. 2248260-13-9) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and biological activities make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this molecule, its importance is likely to grow further, solidifying its place as a cornerstone in modern medicinal chemistry.